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Abstract

Tween 65, also known as Polysorbate 65, is a hon-ionic surfactant and a member of the
polysorbate family of ethoxylated sorbitan esters. Its unique amphipathic nature, characterized
by a hydrophilic polyoxyethylene head and a lipophilic tristearate tail, makes it a versatile and
valuable reagent in a multitude of life science research applications. This technical guide
provides a comprehensive overview of the core properties of Tween 65, its applications in
biochemical research, and detailed experimental protocols. Particular emphasis is placed on its
role as an emulsifier, stabilizer, and solubilizing agent in drug delivery systems, biochemical
assays, and protein chemistry.

Core Properties of Tween 65

Tween 65 is a synthetic polymer produced by the ethoxylation of sorbitan tristearate.[1] Its
chemical and physical properties are crucial for its function in various experimental settings.

Physicochemical Characteristics

The key physicochemical properties of Tween 65 are summarized in the table below, providing
a quantitative basis for its application in research.
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Property Value References
Polysorbate 65,

Synonyms Polyoxyethylene (20) sorbitan [1112]
tristearate, Emulsifier T-65

CAS Number 9005-71-4 [1]

Molecular Formula C100H194028 [3]

Molecular Weight

~1844.55 g/mol

[3]

Appearance

Tan to yellow-colored waxy
solid at 25°C

[1]14]

Hydrophilic-Lipophilic Balance
(HLB)

10.5

[1]5]

Dispersible in water; Soluble in

ethanol, isopropanol, mineral

Solubilit 1][4][6
Y oil, ethyl acetate, acetone, i)
ether, dioxane, and methanol.
Acid Value < 2.0 mg KOH/g [7]

Saponification Value

88 - 98 mg KOH/g

[7]

Hydroxyl Value

44 - 60 mg KOH/g

[7]

Moisture (w/%)

<3.0

Note: While a specific experimental value for the Critical Micelle Concentration (CMC) of

Tween 65 is not readily available in the reviewed literature, studies on other Tween surfactants
show a range of CMC values. For instance, at 298°K, the CMC for Tween 20, 40, 60, and 80
were reported as 0.0499, 0.0333, 0.0167, and 0.015 mM, respectively.[8][9] Given that Tween
65 has a longer fatty acid chain than Tween 60, its CMC is expected to be in a similar low

millimolar range.

Applications in Life Science Research
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Tween 65's properties as a non-ionic surfactant make it a versatile tool in various research

areas.

Drug Delivery Systems

Tween 65 is extensively used as an emulsifier and stabilizer in the formulation of drug delivery
systems, particularly for poorly water-soluble drugs.[2] Its ability to form stable oil-in-water
(O/W) emulsions is critical for the development of nanoparticles, microemulsions, and
liposomes. These formulations can enhance the bioavailability and targeted delivery of
therapeutic agents.[10]

Biochemical Assays

In biochemical assays such as the Enzyme-Linked Immunosorbent Assay (ELISA), Tween
surfactants are a common component of washing buffers. They help to prevent non-specific
binding of antibodies and other proteins to the microplate wells, thereby reducing background
noise and improving the signal-to-noise ratio. A typical concentration in wash buffers is 0.05%
(VIV).

Protein Stabilization and Solubilization

Tween 65 can be used to stabilize protein solutions and prevent aggregation.[11] As a non-
ionic detergent, it can also be employed in the solubilization of membrane proteins by
disrupting the lipid bilayer and forming micelles around the hydrophobic regions of the protein.
[12][13] This is a critical step in the purification and structural analysis of membrane proteins.

Cell Culture

While high concentrations of any surfactant can be cytotoxic, non-ionic surfactants like the
Tweens are generally considered milder than their ionic counterparts.[14] Tween 65 can be
used in cell culture applications to aid in the dispersion of substances in the media and in some
cases, to facilitate the lysis of cells for the extraction of intracellular components.[2]

Vaccine Adjuvants

Oil-in-water emulsions containing surfactants like polysorbates are used as adjuvants in
vaccines to enhance the immune response.[15] Tween 65 can contribute to the stability of
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these emulsions, which serve to present the antigen to the immune system over a prolonged
period.

Experimental Protocols and Methodologies

The following sections provide detailed methodologies for key experiments involving Tween 65.

Formulation of Drug-Loaded Nanoparticles via
Emulsion-Solvent Evaporation

This protocol describes a common method for preparing polymer-based nanoparticles for drug
delivery, where Tween 65 acts as an emulsifier.

Materials:

Drug of interest (poorly water-soluble)

o Poly(lactic-co-glycolic acid) (PLGA)

e Dichloromethane (DCM) or another suitable organic solvent
e Tween 65

e Deionized water

o Magnetic stirrer

e Probe sonicator or homogenizer

« Rotary evaporator

Centrifuge
Procedure:

o Organic Phase Preparation: Dissolve a specific amount of the drug and PLGA in the organic
solvent (e.g., DCM).
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Aqueous Phase Preparation: Prepare an aqueous solution of Tween 65 (e.g., 1-5% w/v) in
deionized water.

Emulsification: Add the organic phase to the aqueous phase dropwise while stirring
vigorously on a magnetic stirrer.

Sonication/Homogenization: Subject the mixture to high-energy emulsification using a probe
sonicator or homogenizer to form a fine oil-in-water (O/W) emulsion. This step is critical for
controlling the size of the resulting nanoparticles.

Solvent Evaporation: Transfer the emulsion to a rotary evaporator to remove the organic
solvent under reduced pressure. This causes the polymer to precipitate, encapsulating the
drug within the nanoparticles.

Nanoparticle Collection: Centrifuge the resulting nanoparticle suspension to pellet the
nanoparticles.

Washing: Remove the supernatant and wash the nanoparticle pellet with deionized water to
remove excess Tween 65 and unencapsulated drug. Repeat the centrifugation and washing
steps 2-3 times.

Resuspension/Lyophilization: Resuspend the final nanoparticle pellet in a suitable buffer or
lyophilize for long-term storage.
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\ Nanoparticle Formulation Process
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Workflow for drug-loaded nanopatrticle formulation using Tween 65.

ELISA Washing Buffer Preparation and Use

This protocol outlines the preparation and use of a standard ELISA washing buffer containing

Tween 65.

Materials:

o Phosphate-Buffered Saline (PBS) or Tris-Buffered Saline (TBS), 10X concentrate

¢ Tween 65
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» Deionized water

e Graduated cylinder
e Stir plate and stir bar
Procedure:

e Prepare 1X Buffer: Dilute the 10X PBS or TBS concentrate to 1X with deionized water. For
example, to make 1 liter of 1X buffer, add 100 mL of 10X concentrate to 900 mL of deionized
water.

¢ Add Tween 65: To the 1 liter of 1X buffer, add 0.5 mL of Tween 65 to achieve a final
concentration of 0.05% (v/v).

e Mix Thoroughly: Place the solution on a stir plate with a stir bar and mix until the Tween 65 is
completely dissolved. The solution should be clear.

o Storage: Store the washing buffer at room temperature.

e Use in ELISA: During the ELISA procedure, after each incubation step (e.g., antigen coating,
primary antibody, secondary antibody), aspirate the contents of the wells and wash the plate
3-5 times with the prepared washing buffer. This is typically done by filling the wells with the
wash buffer and then aspirating or inverting the plate to empty the wells.
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Role of Tween 65 washing steps in a typical ELISA workflow.
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Solubilization of Membrane Proteins

This protocol provides a general framework for the solubilization of membrane proteins using
Tween 65. The optimal concentration of Tween 65 will need to be determined empirically for
each specific protein.

Materials:

Cell pellet or tissue sample containing the membrane protein of interest

Lysis buffer (e.g., Tris-HCI with protease inhibitors)

Tween 65 (stock solution, e.g., 10% w/v)

Homogenizer or sonicator

Ultracentrifuge

Microcentrifuge

Procedure:

o Cell Lysis and Membrane Preparation:

[¢]

Resuspend the cell pellet or homogenized tissue in ice-cold lysis buffer.
o Disrupt the cells using a homogenizer or sonicator.
o Centrifuge the lysate at a low speed (e.g., 1,000 x g) to remove nuclei and intact cells.

o Transfer the supernatant to an ultracentrifuge tube and centrifuge at high speed (e.g.,
100,000 x g) to pellet the cell membranes.

o Discard the supernatant (cytosolic fraction) and wash the membrane pellet with lysis
buffer.

e Solubilization:

o Resuspend the membrane pellet in a small volume of lysis buffer.
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o Add Tween 65 from the stock solution to achieve the desired final concentration (typically
starting with a range from 0.1% to 2% w/v).

o Incubate the mixture on ice or at 4°C with gentle agitation for 30 minutes to 1 hour to allow
the detergent to solubilize the membrane proteins.

o Clarification:

o Centrifuge the solubilized membrane fraction at high speed (e.g., 100,000 x g) to pellet
any insoluble material.

o The supernatant now contains the solubilized membrane proteins, which can be further
purified.
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Workflow for the solubilization of membrane proteins using Tween 65.

Safety and Handling

Tween 65 is generally considered safe for use in research laboratories and is an approved food
and cosmetic ingredient.[4][7] However, as with all chemical reagents, appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn during
handling. It should be stored in a cool, dry place away from direct light.[3]
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Conclusion

Tween 65 is a highly effective and versatile non-ionic surfactant with a broad range of
applications in life science research. Its well-characterized physicochemical properties,
particularly its HLB value and emulsifying capabilities, make it an invaluable tool in the
formulation of drug delivery systems, the execution of sensitive biochemical assays, and the
challenging task of membrane protein research. The experimental protocols provided in this
guide offer a starting point for the successful implementation of Tween 65 in various laboratory
settings. As with any reagent, empirical optimization of concentrations and conditions is
recommended to achieve the best results for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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